Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)

119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
Molecular Formula:C10H9N4OF3
Molecular Weight:258.19986
CID:132225
PubChem ID:461904
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Properties
Names and Identifiers
-
- 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- CHEMBL2042320
- 119584-82-6
- 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
- CMIRUHXLWHGPHN-UHFFFAOYSA-N
- DTXSID00332732
- SCHEMBL1155037
- 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
-
- InChIKey: CMIRUHXLWHGPHN-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
- SMILES: FC(COC1=CC=CC2N=C(N=C(N)C1=2)N)(F)F
Computed Properties
- Exact Mass: 258.073
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 2
- Monoisotopic Mass: 258.073
- Heavy Atom Count: 18
- Complexity: 289
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 87Ų
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature
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Chao Yang,Wei Wang,Baohui Chen,Wei Liu,Xiangwei Yuan,Yao Luo,Tao Cheng,Kelvin W. K. Yeung,Xuanyong Liu,Xianlong Zhang J. Mater. Chem. B, 2019,7, 5541-5553
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Atsushi Satsuma,Masanori Hashimoto,Junji Shibata,Hisao Yoshida,Tadashi Hattori Chem. Commun., 2003, 1698-1699
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Yinghong Zhou Biomater. Sci., 2023,11, 666-677
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Marin Sapunar,Aurora Ponzi,Sermsiri Chaiwongwattana,Momir Mališ,Antonio Prlj,Piero Decleva,Nađa Došlić Phys. Chem. Chem. Phys., 2015,17, 19012-19020
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Qing Zhao,Bo Pan,Qianru Zhang,Xuejiao Zhang,Baoshan Xing Environ. Sci.: Nano, 2018,5, 1454-1465
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Gao-Feng Liu,Bao-Hui Ye,Yong-Hua Ling,Xiao-Ming Chen Chem. Commun., 2002, 1442-1443
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Xuhui Chen,Lingli Sun,Xingfei Lai,Shuai Wen,Ruohong Chen,Zhenbiao Zhang,Qiuhua Li,Shili Sun Food Funct., 2022,13, 3258-3270
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Shu-Ya Zhang,Hui-Ying Sun,Run-Guo Wang,Yin-Shan Meng,Tao Liu Dalton Trans., 2022,51, 9888-9893
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2017,46, 13356-13359
119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-) Related Products
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